1-[(2-Phenylethyl)amino]propan-2-ol

• Molecular Formula: C11H17NO
• Molecular Weight: 179.26 g/mol
• IUPAC Name: 1-(2-phenylethylamino)propan-2-ol
• InChI: InChI=1S/C11H17NO/c1-10(13)9-12-8-7-11-5-3-2-4-6-11/h2-6,10,12-13H,7-9H2,1H3
• InChI Key: UCXKJWYAKBQNFK-UHFFFAOYSA-N
• SMILES: CC(CNCCC1=CC=CC=C1)O

Description

1-[(2-Phenylethyl)amino]propan-2-ol is a secondary alcohol and amine derivative characterized by a phenylethylamino group attached to the propan-2-ol backbone. The phenylethyl substituent confers lipophilicity, which may influence blood-brain barrier permeability and receptor binding kinetics .

Comparison with Similar Compounds

The following table and analysis highlight key structural and functional differences between 1-[(2-Phenylethyl)amino]propan-2-ol and related aminopropanol derivatives:

Table 1: Structural and Pharmacological Comparison

Compound Name	Substituents	Pharmacological Activity	Key Findings	References
1-[(2-Phenylethyl)amino]propan-2-ol	2-Phenylethyl amino group	Hypothesized adrenolytic/beta-blocker	High lipophilicity due to aromatic group; potential CNS activity
Nadolol	tert-Butyl, naphthyloxy	Non-selective β-blocker	Long half-life; used in hypertension and angina
Bisoprolol fumarate	Isopropyl, phenoxy-ethoxy methyl	β1-selective blocker	High cardioselectivity; minimal pulmonary effects
Dexpropranolol HCl	Isopropyl, naphthyloxy	Membrane-stabilizing agent	Low β-blocking activity; used in arrhythmias
1-[(5-Methylthien-2-yl)methylamino]propan-2-ol	Thiophene-methyl group	Undisclosed activity	Enhanced metabolic stability due to sulfur heterocycle
1-[(2-Aminoethyl)amino]propan-2-ol	Aminoethyl side chain	Chelating agent or precursor	High water solubility; used in synthetic chemistry

Structural and Functional Analysis

Lipophilicity and Bioavailability

• Nadolol : The naphthyloxy group contributes to prolonged action but reduces oral bioavailability (~30%) due to low solubility .
• Bisoprolol: The phenoxy-ethoxy methyl group balances lipophilicity and solubility, achieving 90% oral bioavailability .

Receptor Selectivity

• Bisoprolol: β1-selectivity is attributed to the bulky phenoxy-ethoxy substituent, which sterically hinders β2-receptor binding .
• Dexpropranolol: The naphthyloxy group enhances membrane stabilization but diminishes β-blocking efficacy, making it suitable for arrhythmias .
• 1-[(2-Phenylethyl)amino]propan-2-ol: The phenylethyl group may favor adrenolytic activity over β-blockade, as seen in structurally related compounds with aromatic substituents .

Metabolic Stability

• Compounds with heterocyclic substituents (e.g., thiophene in ) resist cytochrome P450 oxidation, extending half-lives.
• Polar side chains (e.g., aminoethyl in ) increase renal excretion rates, reducing systemic exposure.

Adrenolytic Activity

• Analogous compounds with aromatic substituents, such as 1-(indol-4-yloxy)-3-aminopropanol derivatives, exhibit potent α1-adrenergic receptor antagonism (IC50 < 1 µM) .

Beta-Blocker Efficacy

• Bisoprolol’s β1-selectivity (100-fold over β2) minimizes bronchoconstriction risks, a common issue with non-selective blockers like nadolol . Structural modifications in 1-[(2-Phenylethyl)amino]propan-2-ol could similarly fine-tune receptor affinity.

Toxicological Considerations

• Proper handling protocols are essential during synthesis.